Cas no 878683-12-6 (2-({6-ethyl-3-(furan-2-yl)methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: 2-({6-ethyl-3-(furan-2-yl)methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 878683-12-6
• MF: C₁₅H₁₅N₃O₃S₂
• MW: 349.42790055275
• CID: 5421390
• Update Time: 2025-10-28

2-({6-ethyl-3-(furan-2-yl)methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-ethyl-3-(furan-2-ylmethyl)-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• 2-({6-ethyl-3-(furan-2-yl)methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C15H15N3O3S2/c1-2-10-6-11-13(23-10)17-15(22-8-12(16)19)18(14(11)20)7-9-4-3-5-21-9/h3-6H,2,7-8H2,1H3,(H2,16,19)
• InChI Key： ZBMWLUOHXHTXTQ-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(CC2=CC=CO2)C(=O)C2C=C(CC)SC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({6-ethyl-3-(furan-2-yl)methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide

Introduction to Compound CAS No. 878683-12-6: 2-{[6-Ethyl-3-(Furan-2-Ylmethyl)-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidin-2-Yl]Sulfanyl}Acetamide

The compound with CAS No. 878683-12-6, named as 2-{[6-Ethyl-3-(Furan-2-Ylmethyl)-4-Oxo-3H,4H-Thieno[2,3-d]Pyrimidin-2-Yl]Sulfanyl}Acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of various diseases such as cancer and inflammatory disorders.

The molecular structure of this compound is characterized by a thienopyrimidine core, which is a fused bicyclic system consisting of a thiophene ring and a pyrimidine ring. This core is further substituted with an ethyl group at the 6-position and a furan-methyl group at the 3-position. The presence of these substituents contributes to the compound's stability and bioavailability. Additionally, the sulfanyl acetamide group attached to the thienopyrimidine core plays a crucial role in modulating the compound's pharmacokinetic properties.

Recent research has focused on understanding the mechanism of action of this compound. Studies have demonstrated that it exhibits potent anti-inflammatory and anti-proliferative activities by targeting key signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to inhibit the activity of specific kinases that are overexpressed in various cancer cell lines. This makes it a promising candidate for targeted therapy in oncology.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the thienopyrimidine core through a series of coupling reactions. Subsequent steps involve the introduction of substituents at specific positions on the core structure, followed by functionalization to introduce the sulfanyl acetamide group.

In terms of applications, this compound has shown potential as a lead molecule for drug discovery programs targeting chronic inflammatory diseases and cancers. Its ability to selectively modulate specific cellular pathways without causing significant toxicity makes it an attractive candidate for further development. Ongoing studies are exploring its efficacy in preclinical models, with promising results indicating its potential for translation into clinical trials.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. These studies have provided valuable insights into its mode of action and have guided efforts to optimize its pharmacokinetic properties for improved therapeutic outcomes.

In conclusion, CAS No. 878683-12-6 represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological profile. With ongoing research focusing on optimizing its properties and exploring its therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.